5-Bromo-1-(4-methoxybenzyl)-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 5-bromo-1-[(4-methoxyphenyl)methyl]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C13H12BrNO3/c1-18-10-4-2-9(3-5-10)8-15-11(13(16)17)6-7-12(15)14/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: JCDFRDVOMCCEBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=CC=C2Br)C(=O)O
• Molecular Formula: C13H12BrNO3
• DSSTOX Substance ID: DTXSID70675007
• Molecular Weight: 310.14 g/mol
• CAS RN: 1133116-25-2

Description

5-Bromo-1-(4-methoxybenzyl)-1H-pyrrole-2-carboxylic acid, also known as MOB-pyrrole-2-carboxylic acid or MOB-PCA, is a heterocyclic compound with a wide range of applications in the field of scientific research. It is used as an intermediate in the synthesis of various organic compounds and as a starting material in the synthesis of biologically active compounds. MOB-PCA is also used in the preparation of pharmaceuticals, agrochemicals, and other materials.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Biologically Active Derivatives : Research has focused on synthesizing biologically active derivatives of bromophenols, including compounds related to "5-Bromo-1-(4-methoxybenzyl)-1H-pyrrole-2-carboxylic acid." These efforts have explored their antioxidant and anticholinergic activities, demonstrating significant biological potential in various assays (Rezai et al., 2018).
• Development of Novel Compounds : Novel bromophenol derivatives have been synthesized, highlighting the chemical versatility and potential for creating new therapeutic agents or chemical probes. These compounds have been evaluated for their bioactivities, including antimicrobial and anticancer properties, although some derivatives did not show significant activity in these tests (Zhao et al., 2004).

Photodynamic Therapy and Cancer Research

• Photosensitizer Development : Certain derivatives have been investigated for their potential in photodynamic therapy (PDT) applications. Research on zinc phthalocyanine derivatives, for example, has shown promising results in terms of singlet oxygen quantum yield, indicating potential utility in cancer treatment through PDT (Pişkin et al., 2020).

Antioxidant Activity

• Evaluation of Antioxidant Properties : Bromophenols and their derivatives, including those structurally related to "5-Bromo-1-(4-methoxybenzyl)-1H-pyrrole-2-carboxylic acid," have been isolated from natural sources and assessed for their antioxidant activities. These compounds have demonstrated potent radical scavenging abilities, comparable to or exceeding those of standard antioxidants, suggesting their potential application in pharmaceutical or food industries as natural antioxidants (Li et al., 2012).

Antibacterial and Antimicrobial Activities

• Investigations into Antibacterial Efficacy : Compounds related to "5-Bromo-1-(4-methoxybenzyl)-1H-pyrrole-2-carboxylic acid" have been studied for their antibacterial properties. Research has identified several bromophenols with moderate to significant activity against various bacterial strains, emphasizing the potential of these compounds in developing new antimicrobial agents (Xu et al., 2003).